Cas no 65738-41-2 (3,7-Nonanedione, 2,4,4,6,8-pentamethyl-)

• Product Name: 3,7-Nonanedione, 2,4,4,6,8-pentamethyl-
• CAS No: 65738-41-2
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 2794485
• PubChem ID: 11687247
• Update Time: 2025-04-21

3,7-Nonanedione, 2,4,4,6,8-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID70470615
• 3,7-Nonanedione, 2,4,4,6,8-pentamethyl-
• DTXCID40421432
• 65738-41-2
• SCHEMBL19733849

• Inchi： 1S/C14H26O2/c1-9(2)12(15)11(5)8-14(6,7)13(16)10(3)4/h9-11H,8H2,1-7H3
• InChI Key： UGSTVYPETWXHMH-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C(C)(C)CC(C)C(C(C)C)=O

Computed Properties

• Exact Mass: 226.193280068Da
• Monoisotopic Mass: 226.193280068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų